Cas no 1470249-15-0 (8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol)

• Product Name: 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol
• CAS No: 1470249-15-0
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD29059232
• CID: 4700973
• Update Time: 2025-11-01

8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol

• MDL： MFCD29059232
• Inchi： 1S/C8H7N3O3/c1-14-7-5-4(2-3-9-7)6(12)11-8(13)10-5/h2-3H,1H3,(H2,10,11,12,13)
• InChI Key： DPXICUPWMWCDST-UHFFFAOYSA-N
• SMILES： O(C)C1C2=C(C=CN=1)C(NC(N2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Topological Polar Surface Area: 80.3

Additional information on 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol

Introduction to 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol (CAS No. 1470249-15-0)

8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol, with the CAS number 1470249-15-0, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[3,4-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methoxy group at the 8-position and the unique pyrimidine structure contribute to its distinct chemical and biological properties.

The chemical structure of 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol is characterized by a pyrido[3,4-d]pyrimidine core with a methoxy substituent at the 8-position and two hydroxyl groups at the 2 and 4 positions. This arrangement imparts specific reactivity and binding affinities that are crucial for its biological activities. The compound can be synthesized through various methods, including multistep organic synthesis involving cyclization reactions and functional group modifications.

Recent studies have highlighted the potential of 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol in several therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects on various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol selectively inhibits the growth of human lung adenocarcinoma cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK.

In addition to its antiproliferative properties, 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol has been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol have also been studied to assess its suitability for drug development. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preliminary toxicity studies have indicated that 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good safety profiles and preliminary evidence of clinical activity in patients with advanced solid tumors. These findings provide a strong foundation for advancing to later-stage clinical trials and potentially bringing this compound to market as a novel therapeutic agent.

In conclusion, 8-Methoxypyrido[3,4-d]pyrimidine-2,4-diol (CAS No. 1470249-15-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. Ongoing studies continue to explore its full potential, paving the way for new treatment options for patients in need.